N-phenethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide

• IUPAC Name: N-(2-phenylethyl)-2-pyrazin-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H14N4OS/c21-15(19-7-6-12-4-2-1-3-5-12)14-11-22-16(20-14)13-10-17-8-9-18-13/h1-5,8-11H,6-7H2,(H,19,21)
• InChI Key: AMZYAXDHANJVBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CSC(=N2)C3=NC=CN=C3
• Molecular Formula: C16H14N4OS
• Molecular Weight: 310.4 g/mol

Description

“N-phenethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide” is a compound that belongs to the thiazole family. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazoles can be greatly affected by substituents on a particular position of the thiazole ring.

Synthesis Analysis

While specific synthesis methods for “N-phenethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide” are not available in the retrieved papers, thiazole compounds are generally synthesized through various chemical reactions. For instance, one method involves the reduction and nucleophilic substitution reaction with 2-nitropyridine as raw material. The synthesis method can be optimized in the selection of temperature and the use of solvent.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

The chemical reactivity of thiazoles can be influenced by the Huckel charge distribution on thiazole ring atoms, as well as substituents on different positions. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It resembles pyridine and pyrimidine in its physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are crucial in neutralizing harmful free radicals in the body, which can help prevent various diseases.

Analgesic Activity

. This could potentially make “N-phenethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide” a candidate for the development of new analgesic drugs.

Anti-inflammatory Activity

. This suggests that “N-phenethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide” could be used in the treatment of inflammatory diseases.

Antimicrobial Activity

. This means that “N-phenethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide” could potentially be used in the development of new antimicrobial agents.

Antifungal Activity

. This suggests that “N-phenethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide” could be used in the treatment of fungal infections.

Antitumor and Cytotoxic Activity

. This suggests that “N-phenethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide” could potentially be used in cancer treatment.

Antiretroviral Activity

. This suggests that “N-phenethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide” could potentially be used in the treatment of retroviral infections, such as HIV.

Anti-fibrosis Activity

. This suggests that “N-phenethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide” could potentially be used in the treatment of fibrotic diseases.

Future Directions

Thiazoles have been the focus of many research studies due to their diverse biological activities. Future research could focus on synthesizing new thiazole derivatives with variable substituents as target structures, and evaluating their biological activities. This could lead to the discovery of new compounds with potent biological activities and lesser side effects.

Mechanism of Action

Target of Action

N-phenethyl-2-(pyrazin-2-yl)thiazole-4-carboxamide is a thiazole derivative . Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antifungal, and antineoplastic drugs . .

Mode of Action

Thiazole derivatives have been known to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Biochemical Pathways

Thiazole derivatives have been reported to possess a broad spectrum of pharmacological activities .

Result of Action

Thiazole derivatives have been known to exhibit diverse biological activities .